Cas no 13345-23-8 (1-Hydroxybenzoapyrene)

• Product Name: 1-Hydroxybenzoapyrene
• CAS No: 13345-23-8
• Molecular Formula: C₂₀H₁₂O
• Molecular Weight: 268.30868
• CID: 157952
• PubChem ID: 25891

1-Hydroxybenzoapyrene Properties

Names and Identifiers

• Benzo[a]pyren-1-ol
• 1-hydroxybenzo(a)pyrene
• Benzo(a)pyren-1-ol
• benzo[pqr]tetraphen-1-ol
• BRN 2380732
• CCRIS 1070
• DTXSID40158115
• CHEMBL1907999
• 3-06-00-03808 (Beilstein Handbook Reference)
• 13345-23-8
• Hydroxybenzo(a)pyrene, 1-
• TG2AP6R64H
• SCHEMBL3341439
• 1-Hydroxybenzo[a]pyrene
• hydroxybenzo[a]pyrene

• InChIKey： GPIRWWPRDKGKPS-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12O/c21-18-10-7-12-5-6-14-11-13-3-1-2-4-15(13)16-8-9-17(18)19(12)20(14)16/h1-11,21H
• SMILES： C1(O)=C2C3C4=C(C=C5C=CC=CC5=C4C=C2)C=CC=3C=C1

Computed Properties

• Exact Mass: 268.089
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.089
• Heavy Atom Count: 21
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Refractive Index: 1.6220 (estimate)
• Boiling Point: 371.47°C (rough estimate)
• Flash Point: 252.9°C
• Density: 1.0921 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes